2-[(4-Bromo-2-chlorophenyl)amino]-3,4-difluorobenzoic acid

• CAS No.: 934664-20-7
• Molecular Formula: C13H7BrClF2NO2
• Molecular Weight: 362.55 g/mol
• IUPAC Name: 2-(4-bromo-2-chloroanilino)-3,4-difluorobenzoic acid
• InChI: InChI=1S/C13H7BrClF2NO2/c14-6-1-4-10(8(15)5-6)18-12-7(13(19)20)2-3-9(16)11(12)17/h1-5,18H,(H,19,20)
• InChI Key: FUPPHMUNLBWQCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)NC2=C(C=CC(=C2F)F)C(=O)O

Description

2-[(4-Bromo-2-chlorophenyl)amino]-3,4-difluorobenzoic acid is a useful research compound. Its molecular formula is C13H7BrClF2NO2 and its molecular weight is 362.55 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,3,4-trifluorobenzoic acid (1 g, 5.68 mmol) and 4-bromo-2-chloroaniline (1.2 g, 5.68 mmol) in acetonitrile (10 mL) was added lithium amide (0.39 g, 17.04 mmol) and the reaction stirred at 60° C. for 1.5 hours. The mixture was cooled to room temperature and then to 0° C. and acidified with aq. hydrochloric acid. The obtained precipitate was collected by filtration and washed with cold water and dried in vacuo to afford 2[(4-bromo-2-chlorophenyl)amino]-3,4-difluorobenzoic acid (1.92 g, 94% yield) as a beige solid. MS (EI) for C13H7BrClF2NO2: 363 (MH+).